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Get Quote

Property Details

Molecular
Formula

C₄₀H₃₆O₁₂ [1] [2] [3]

Molecular
Weight

708.71 g/mol [1] [2] [3]

General
Solubility

Poorly soluble in aqueous buffers across a wide pH range; highly lipophilic [4].

pH-Dependent
Solubility

Slight increase in solubility at neutral pH, but remains low overall. Solubility is
higher for the isolated compound compared to when it is in a crude plant extract

[4].

Reported
Solvents

DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone [2] [5].

Solubility in
DMSO

~100 mg/mL (141.10 mM). Solution preparation may require sonication [5].

Troubleshooting Common Solubility Issues
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Here are specific problems you might encounter and evidence-based steps to resolve them.

Problem 1: Low or Failed Solubility in Aqueous Buffers

Issue: Sanggenon C does not dissolve, or precipitates out, when added to cell culture media or
physiological buffers.

Explanation & Solution: This is expected behavior. Sanggenon C is a large, complex molecule
(MW > 700 Da) with 8 hydrogen bond donors and 12 acceptors, which classifies it as beyond the

"Rule of Five" and predicts poor aqueous solubility [4]. Its logP value indicates high lipophilicity,
further confirming this characteristic [4].

Standard Protocol: First, prepare a concentrated stock solution in a pure organic solvent like
DMSO, and then dilute it into your aqueous buffer system. The final DMSO concentration

should be compatible with your experimental model (typically <0.5-1% for cell cultures) [1] [5].
Advanced Solution: For in vivo studies, a stable working solution can be prepared by diluting

the DMSO stock into an aqueous solution of 20% SBE-β-CD in saline [5].

Problem 2: Variability in Solubility Between Batches or
Formulations

Issue: Solubility characteristics differ when using purified Sanggenon C versus a crude root bark
extract containing Sanggenon C.

Explanation & Solution: Recent research has identified "pharmacokinetic synergy" in natural
extracts. Co-existing compounds in a crude extract can significantly alter the solubility of the primary

active ingredient.
Critical Consideration: For consistent and reproducible results, especially in pulmonary drug

delivery research, using the isolated Sanggenon C compound is recommended over the
parent extract, as the isolated form has been shown to have more favorable and consistent

solubility properties [4].

Problem 3: Overcoming Insolubility for Broader Application

Issue: The poor solubility of Sanggenon C limits its use in synthesis or formulation development.
Explanation & Solution: This is a common challenge in organic chemistry with insoluble

compounds.
Alternative Method: Consider solvent-free synthetic or processing techniques. A

prominent example is high-temperature ball milling, which has been successfully used to
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conduct cross-coupling reactions with other insoluble aryl halides that fail in solution-based

reactions [6]. This mechanical method can bypass solubility limitations entirely.

Experimental Workflow for Solubility Management

The following diagram outlines a logical workflow to manage Sanggenon C solubility in your experiments.

Start: Plan Experiment with Sanggenon C

Is the experiment in an
aqueous system (e.g., cell culture)?

Is the compound failing to react
or form due to insolubility?

 No

Prepare stock in DMSO
(e.g., 100 mg/mL)

 Yes

Are you using the pure compound
or a plant extract?

Dilute DMSO stock into buffer.
Keep final [DMSO] < 0.5-1%

 Pure

Use isolated Sanggenon C for
consistent solubility profile.

 Extract

Explore solvent-free methods
like high-temperature ball milling.

 Yes

For in-vivo: Dilute DMSO stock
into 20% SBE-β-CD in saline.

For in-vivo studies
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Key Takeaways for Researchers

Primary Solvent is DMSO: DMSO is the most practical and effective solvent for creating
concentrated stock solutions of Sanggenon C [2] [5].

Aqueous Solubility is Inherently Low: Its large molecular size and lipophilicity fundamentally limit
its solubility in water [4]. The strategies above are designed to work around this property.

Purity is Key for Consistency: Using the isolated compound, rather than a complex extract,
provides more reliable and reproducible solubility data for drug development purposes [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | NF-κB Inhibitor | Natural product | TargetMol Sanggenon C [targetmol.com]

2. Sanggenone C | CAS:80651-76-9 | Flavonoids | Manufacturer BioCrick [biocrick.com]

3. CAS 80651-76-9: Sanggenon C [cymitquimica.com]

4. Biopharmaceutical profiling of anti-infective sanggenons ... [pmc.ncbi.nlm.nih.gov]

5. Sanggenon C | Calcineurin/NFAT2 Inhibitor [medchemexpress.com]

6. Toward overcoming solubility issues in organic chemistry [phys.org]

To cite this document: Smolecule. [Sanggenon C Solubility & Physicochemical Profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542400#sanggenon-c-

solubility-issues-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s542400?utm_src=pdf-body
https://www.biocrick.com/Sanggenone-C-BCN6350.html
https://www.medchemexpress.com/sanggenon-c.html?srsltid=AfmBOoqyXy3_jC_YRs0lLkgSNrh0C0zcf8Na_Ogk25nmcbe8igee9G1D
https://pmc.ncbi.nlm.nih.gov/articles/PMC11381475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11381475/
https://www.smolecule.com/products/s542400?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/sanggenon%20c
https://www.biocrick.com/Sanggenone-C-BCN6350.html
https://cymitquimica.com/cas/80651-76-9/?srsltid=AfmBOorru8ROJu-ehN-s0m4fn7lVvYOQZGGDYVEFxiLOGu2EmzhbRhu6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11381475/
https://www.medchemexpress.com/sanggenon-c.html?srsltid=AfmBOoqyXy3_jC_YRs0lLkgSNrh0C0zcf8Na_Ogk25nmcbe8igee9G1D
https://phys.org/news/2021-05-solubility-issues-chemistry.html
https://www.smolecule.com/products/b542400#sanggenon-c-solubility-issues-organic-solvents
https://www.smolecule.com/products/b542400#sanggenon-c-solubility-issues-organic-solvents
https://www.smolecule.com/products/b542400#sanggenon-c-solubility-issues-organic-solvents
https://www.smolecule.com/products/s542400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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